Cas no 866895-80-9 (6-ethoxy-4-(4-ethoxybenzenesulfonyl)-3-(4-methylbenzoyl)quinoline)
6-ethoxy-4-(4-ethoxybenzenesulfonyl)-3-(4-methylbenzoyl)quinoline Chemical and Physical Properties
Names and Identifiers
-
- 6-ethoxy-4-(4-ethoxybenzenesulfonyl)-3-(4-methylbenzoyl)quinoline
- F1607-0587
- 866895-80-9
- (6-ethoxy-4-((4-ethoxyphenyl)sulfonyl)quinolin-3-yl)(p-tolyl)methanone
- AKOS001859639
- [6-ethoxy-4-(4-ethoxyphenyl)sulfonylquinolin-3-yl]-(4-methylphenyl)methanone
-
- Inchi: 1S/C27H25NO5S/c1-4-32-20-10-13-22(14-11-20)34(30,31)27-23-16-21(33-5-2)12-15-25(23)28-17-24(27)26(29)19-8-6-18(3)7-9-19/h6-17H,4-5H2,1-3H3
- InChI Key: FSXUCOCAGKXTFU-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)OCC)(C1C(C(C2C=CC(C)=CC=2)=O)=CN=C2C=CC(=CC=12)OCC)(=O)=O
Computed Properties
- Exact Mass: 475.14534407g/mol
- Monoisotopic Mass: 475.14534407g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 764
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 90.9Ų
6-ethoxy-4-(4-ethoxybenzenesulfonyl)-3-(4-methylbenzoyl)quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1607-0587-2μmol |
6-ethoxy-4-(4-ethoxybenzenesulfonyl)-3-(4-methylbenzoyl)quinoline |
866895-80-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1607-0587-5μmol |
6-ethoxy-4-(4-ethoxybenzenesulfonyl)-3-(4-methylbenzoyl)quinoline |
866895-80-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1607-0587-10μmol |
6-ethoxy-4-(4-ethoxybenzenesulfonyl)-3-(4-methylbenzoyl)quinoline |
866895-80-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1607-0587-20μmol |
6-ethoxy-4-(4-ethoxybenzenesulfonyl)-3-(4-methylbenzoyl)quinoline |
866895-80-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1607-0587-1mg |
6-ethoxy-4-(4-ethoxybenzenesulfonyl)-3-(4-methylbenzoyl)quinoline |
866895-80-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1607-0587-2mg |
6-ethoxy-4-(4-ethoxybenzenesulfonyl)-3-(4-methylbenzoyl)quinoline |
866895-80-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1607-0587-3mg |
6-ethoxy-4-(4-ethoxybenzenesulfonyl)-3-(4-methylbenzoyl)quinoline |
866895-80-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1607-0587-4mg |
6-ethoxy-4-(4-ethoxybenzenesulfonyl)-3-(4-methylbenzoyl)quinoline |
866895-80-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1607-0587-5mg |
6-ethoxy-4-(4-ethoxybenzenesulfonyl)-3-(4-methylbenzoyl)quinoline |
866895-80-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1607-0587-10mg |
6-ethoxy-4-(4-ethoxybenzenesulfonyl)-3-(4-methylbenzoyl)quinoline |
866895-80-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
6-ethoxy-4-(4-ethoxybenzenesulfonyl)-3-(4-methylbenzoyl)quinoline Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on 6-ethoxy-4-(4-ethoxybenzenesulfonyl)-3-(4-methylbenzoyl)quinoline
Recent Advances in the Study of 6-ethoxy-4-(4-ethoxybenzenesulfonyl)-3-(4-methylbenzoyl)quinoline (CAS: 866895-80-9)
In recent years, the compound 6-ethoxy-4-(4-ethoxybenzenesulfonyl)-3-(4-methylbenzoyl)quinoline (CAS: 866895-80-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This quinoline derivative has shown promising potential in various therapeutic applications, particularly in the areas of oncology and infectious diseases. The unique structural features of this compound, including its ethoxy and sulfonyl functional groups, contribute to its biological activity and make it a valuable candidate for further investigation.
Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 6-ethoxy-4-(4-ethoxybenzenesulfonyl)-3-(4-methylbenzoyl)quinoline. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific kinase targets involved in cancer cell proliferation. The researchers employed a combination of in vitro assays and molecular docking simulations to identify the binding interactions between the compound and its target proteins, providing valuable insights into its mode of action.
Another significant development in the research of this compound is its potential application in the treatment of drug-resistant bacterial infections. A 2024 study in Antimicrobial Agents and Chemotherapy reported that 6-ethoxy-4-(4-ethoxybenzenesulfonyl)-3-(4-methylbenzoyl)quinoline showed remarkable efficacy against methicillin-resistant Staphylococcus aureus (MRSA) strains. The compound's ability to disrupt bacterial cell wall synthesis and inhibit efflux pumps was highlighted as key factors contributing to its antibacterial activity.
The synthesis and optimization of 6-ethoxy-4-(4-ethoxybenzenesulfonyl)-3-(4-methylbenzoyl)quinoline have also been areas of active research. Recent advancements in synthetic methodologies have enabled more efficient production of this compound with improved yields and purity. A 2023 patent application disclosed a novel catalytic system for the preparation of this quinoline derivative, which significantly reduces the reaction time and minimizes the formation of byproducts.
Pharmacokinetic studies of 6-ethoxy-4-(4-ethoxybenzenesulfonyl)-3-(4-methylbenzoyl)quinoline have revealed favorable absorption and distribution profiles in animal models. The compound demonstrates good oral bioavailability and tissue penetration, making it suitable for further development as a therapeutic agent. However, researchers have noted the need for additional studies to optimize its metabolic stability and reduce potential off-target effects.
Looking ahead, the research community anticipates that 6-ethoxy-4-(4-ethoxybenzenesulfonyl)-3-(4-methylbenzoyl)quinoline will continue to be a focus of investigation in drug discovery programs. Its versatile chemical structure allows for further derivatization and optimization, potentially leading to the development of novel therapeutics with improved efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these research findings into clinical applications.
866895-80-9 (6-ethoxy-4-(4-ethoxybenzenesulfonyl)-3-(4-methylbenzoyl)quinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)